Cas no 2229221-20-7 (3-(2,3-dichlorophenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(2,3-dichlorophenyl)-3,3-difluoropropanoic acid
• CAS No: 2229221-20-7
• MF: C₉H₆Cl₂F₂O₂
• MW: 255.045547962189
• CID: 6221182
• PubChem ID: 165692063
• Update Time: 2025-05-23

3-(2,3-dichlorophenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dichlorophenyl)-3,3-difluoropropanoic acid
• EN300-1942726
• 2229221-20-7

• Inchi： 1S/C9H6Cl2F2O2/c10-6-3-1-2-5(8(6)11)9(12,13)4-7(14)15/h1-3H,4H2,(H,14,15)
• InChI Key： OZLWCPAVEWTUHS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CC(=O)O)(F)F)Cl

Computed Properties

• Exact Mass: 253.9712911g/mol
• Monoisotopic Mass: 253.9712911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,3-dichlorophenyl)-3,3-difluoropropanoic acid

Comprehensive Overview of 3-(2,3-dichlorophenyl)-3,3-difluoropropanoic acid (CAS No. 2229221-20-7)

3-(2,3-dichlorophenyl)-3,3-difluoropropanoic acid (CAS No. 2229221-20-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 2,3-dichlorophenyl and difluoropropanoic acid moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting metabolic enzymes and inflammatory pathways.

The compound's CAS number 2229221-20-7 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in global supply chains. With growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability, 3-(2,3-dichlorophenyl)-3,3-difluoropropanoic acid aligns with trends in sustainable chemistry. Recent studies highlight its role in developing next-generation agrochemicals with reduced environmental impact, addressing concerns about pesticide residues and soil health.

From a synthetic perspective, the difluoropropanoic acid group in this compound offers reactivity advantages for nucleophilic substitutions, a topic frequently searched in academic forums. Its chlorophenyl component also contributes to lipophilicity, a property often discussed in QSAR (Quantitative Structure-Activity Relationship) modeling. These attributes make it a subject of interest for AI-driven drug design platforms, where users commonly query "fluorine effects on drug potency" or "chlorine-substituted aromatic interactions."

Environmental and safety profiles of CAS 2229221-20-7 are rigorously evaluated, with data suggesting low bioaccumulation potential. This aligns with industry demands for green chemistry alternatives, a hot topic in ESG (Environmental, Social, and Governance) reports. Analytical methods like HPLC-MS and NMR spectroscopy are typically employed for purity assessment, addressing frequent search queries about "compound characterization techniques."

In conclusion, 3-(2,3-dichlorophenyl)-3,3-difluoropropanoic acid exemplifies the convergence of medicinal chemistry and environmental science. Its dual functionality as a pharmaceutical building block and agrochemical precursor positions it as a compound of enduring relevance in industrial and academic research.